Cas no 7663-92-5 ((2S)-3-hydroxy-2-(4-methylbenzenesulfonamido)propanoic acid)

(2S)-3-hydroxy-2-(4-methylbenzenesulfonamido)propanoic acid structure
7663-92-5 structure
Product name:(2S)-3-hydroxy-2-(4-methylbenzenesulfonamido)propanoic acid
CAS No:7663-92-5
MF:C10H13NO5S
MW:259.27892
CID:537468
PubChem ID:774825

(2S)-3-hydroxy-2-(4-methylbenzenesulfonamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • L-Serine, N-[(4-methylphenyl)sulfonyl]-
    • (2S)-3-hydroxy-2-(4-methylbenzenesulfonamido)propanoic acid
    • (2S)-3-hydroxy-2-[(4-methylphenyl)sulfonylamino]propanoic acid
    • CS-0236406
    • 7663-92-5
    • (2S)-3-HYDROXY-2-(4-METHYLBENZENESULFONAMIDO)PROPANOICACID
    • SCHEMBL5193396
    • SBKRCXFSPMKXAU-VIFPVBQESA-N
    • tosylserine
    • Nalpha-(4-methylbenzenesulfonyl)-L-serine
    • EN300-1708552
    • N-[(4-Methylphenyl)sulfonyl]-L-serine
    • Inchi: InChI=1S/C10H13NO5S/c1-7-2-4-8(5-3-7)17(15,16)11-9(6-12)10(13)14/h2-5,9,11-12H,6H2,1H3,(H,13,14)/t9-/m0/s1
    • InChI Key: SBKRCXFSPMKXAU-VIFPVBQESA-N
    • SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC(CO)C(=O)O

Computed Properties

  • Exact Mass: 259.05149
  • Monoisotopic Mass: 259.05144369g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 353
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 112Ų

Experimental Properties

  • PSA: 103.7

(2S)-3-hydroxy-2-(4-methylbenzenesulfonamido)propanoic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1708552-0.1g
(2S)-3-hydroxy-2-(4-methylbenzenesulfonamido)propanoic acid
7663-92-5 95%
0.1g
$124.0 2023-09-20
Enamine
EN300-1708552-0.25g
(2S)-3-hydroxy-2-(4-methylbenzenesulfonamido)propanoic acid
7663-92-5 95%
0.25g
$178.0 2023-09-20
Enamine
EN300-1708552-5.0g
(2S)-3-hydroxy-2-(4-methylbenzenesulfonamido)propanoic acid
7663-92-5 95%
5g
$1280.0 2023-06-04
Enamine
EN300-1708552-10g
(2S)-3-hydroxy-2-(4-methylbenzenesulfonamido)propanoic acid
7663-92-5 95%
10g
$1900.0 2023-09-20
A2B Chem LLC
AX28266-5g
(2S)-3-hydroxy-2-(4-methylbenzenesulfonamido)propanoic acid
7663-92-5 95%
5g
$1383.00 2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1307076-2.5g
N-[(4-Methylphenyl)sulfonyl]-L-serine
7663-92-5 95%
2.5g
¥21823.00 2024-07-28
1PlusChem
1P01DX4A-1g
(2S)-3-hydroxy-2-(4-methylbenzenesulfonamido)propanoic acid
7663-92-5 95%
1g
$609.00 2024-04-21
1PlusChem
1P01DX4A-50mg
(2S)-3-hydroxy-2-(4-methylbenzenesulfonamido)propanoic acid
7663-92-5 95%
50mg
$161.00 2024-04-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1307076-50mg
N-[(4-Methylphenyl)sulfonyl]-L-serine
7663-92-5 95%
50mg
¥1965.00 2024-07-28
A2B Chem LLC
AX28266-500mg
(2S)-3-hydroxy-2-(4-methylbenzenesulfonamido)propanoic acid
7663-92-5 95%
500mg
$384.00 2024-04-19

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